Cas no 125667-96-1 (Cecropin P1)

• Product Name: Cecropin P1
• CAS No: 125667-96-1
• MF: C₁₄₇H₂₅₃N₄₅O₄₃
• MW: 3338.85745310783
• MDL: MFCD00079839
• CID: 154612
• PubChem ID: 24892582
• Update Time: 2025-11-06

Cecropin P1 Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-seryl-L-tryptophyl-L-leucyl-L-seryl-L-lysyl-L-threonyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-a-glutamyl-L-asparaginyl-L-seryl-L-alanyl-L-lysyl-L-lysyl-L-arginyl-L-isoleucyl-L-seryl-L-a-glutamylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-glutaminylglycylglycyl-L-prolyl-
• Cecropin P1
• Cecropin P1 (porcine)
• L-Arginine, L-seryl-L-tryptophyl-L-leucyl-L-seryl-L-lysyl-L-threonyl-L-alanyl-L-lysyl-L-lysyl-...
• L-Arginine, L-seryl-L-tryptophyl-L-leucyl-L-seryl-L-lysyl-L-threonyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-a-glutamyl-L-asparag
• L-Arginine, L-seryl-L-tryptophyl-L-leucyl-L-seryl-L-lysyl-L-threonyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-a-glutamyl-L-asparaginyl-L-seryl-L-alanyl-L-lysyl-L-lysyl-L-arginyl-L-isoleucyl-L-seryl-L-a-glu
• SER-TRP-LEU-SER-LYS-THR-ALA-LYS-LYS-LEU-GLU-ASN-SER-ALA-LYS-LYS-ARG-ILE-SER-GLU-GLY-ILE-ALA-ILE-ALA-ILE-GLN-GLY-GLY-PRO-ARG
• cecropin P1-LI
• Porcine cecropin
• Aids096086
• Aids-096086
• H-SER-TRP-LEU-SER-LYS-THR-ALA-LYS-LYS-LEU-GLU-ASN-SER-ALA-LYS-LYS-ARG-ILE-SER-GLU-GLY-ILE-ALA-ILE-ALA-ILE-GLN-GLY-GLY-PRO-ARG-OH
• Cecropin P1 Porcine
• NV7O3PE13N
• Cecropin p1(porcine)
• Cecropin P1, porcine
• MFCD00079839
• CHEMBL4162601
• AKOS040756587
• DTXSID10154846
• 125667-96-1
• UNII-NV7O3PE13N

• MDL： MFCD00079839
• Inchi： 1S/C147H253N45O43/c1-18-75(9)113(140(229)167-81(15)120(209)188-114(76(10)19-2)141(230)168-82(16)121(210)189-115(77(11)20-3)142(231)178-94(47-50-106(154)198)123(212)164-66-108(200)163-68-110(202)192-60-36-46-105(192)139(228)179-97(145(234)235)45-35-59-161-147(158)159)187-109(201)67-165-124(213)95(48-51-111(203)204)176-138(227)104(72-196)186-143(232)116(78(12)21-4)190-130(219)93(44-34-58-160-146(156)157)174-127(216)90(41-26-31-55-150)172-125(214)88(39-24-29-53-148)170-118(207)79(13)166-136(225)102(70-194)184-135(224)101(64-107(155)199)183-129(218)96(49-52-112(205)206)177-132(221)98(61-73(5)6)181-128(217)91(42-27-32-56-151)173-126(215)89(40-25-30-54-149)171-119(208)80(14)169-144(233)117(83(17)197)191-131(220)92(43-28-33-57-152)175-137(226)103(71-195)185-133(222)99(62-74(7)8)182-134(223)100(180-122(211)86(153)69-193)63-84-65-162-87-38-23-22-37-85(84)87/h22-23,37-38,65,73-83,86,88-105,113-117,162,193-197H,18-21,24-36,39-64,66-72,148-153H2,1-17H3,(H2,154,198)(H2,155,199)(H,163,200)(H,164,212)(H,165,213)(H,166,225)(H,167,229)(H,168,230)(H,169,233)(H,170,207)(H,171,208)(H,172,214)(H,173,215)(H,174,216)(H,175,226)(H,176,227)(H,177,221)(H,178,231)(H,179,228)(H,180,211)(H,181,217)(H,182,223)(H,183,218)(H,184,224)(H,185,222)(H,186,232)(H,187,201)(H,188,209)(H,189,210)(H,190,219)(H,191,220)(H,203,204)(H,205,206)(H,234,235)(H4,156,157,160)(H4,158,159,161)/t75-,76-,77-,78-,79-,80-,81-,82-,83+,86-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,113-,114-,115-,116-,117-/m0/s1
• InChI Key： PRIVBYDFWSFUFP-RJLJEYQFSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC(CNC([C@H](CCC(N)=O)NC([C@H]([C@@H](C)CC)NC([C@H](C)NC([C@H]([C@@H](C)CC)NC([C@H](C)NC([C@H]([C@@H](C)CC)NC(CNC([C@H](CCC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)CC)NC([C@H](CCCNC(=N)N)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](CCC(=O)O)NC([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](C)NC([C@H]([C@@H](C)O)NC([C@H](CCCCN)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(=O)O)CCCNC(=N)N

Computed Properties

• Exact Mass: 3336.90000
• Monoisotopic Mass: 3336.8993919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 52
• Hydrogen Bond Acceptor Count: 51
• Heavy Atom Count: 235
• Rotatable Bond Count: 120
• Complexity: 7600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -17.8
• Topological Polar Surface Area: 1460

Experimental Properties

• PSA: 1459.15000
• LogP: 3.07320

Cecropin P1 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Cecropin P1

Exploring Cecropin P1 (CAS No. 125667-96-1): A Potent Antimicrobial Peptide with Therapeutic Potential

In the realm of antimicrobial peptides (AMPs), Cecropin P1 (CAS No. 125667-96-1) stands out as a molecule of significant scientific and therapeutic interest. Derived from the Cecropia moth, this 37-amino acid peptide exhibits broad-spectrum activity against bacteria, fungi, and even some viruses. Its unique mechanism of action, targeting microbial membranes while sparing mammalian cells, has positioned it as a promising candidate in the fight against antibiotic-resistant infections—a pressing global health concern.

The growing public awareness of superbugs and antimicrobial resistance (AMR) has fueled searches for alternatives to conventional antibiotics. Cecropin P1 addresses this need by disrupting bacterial membranes through electrostatic interactions, a mechanism less prone to resistance development. Researchers are actively investigating its synergistic effects with existing antibiotics, a hot topic in infectious disease research.

Structurally, Cecropin P1 belongs to the alpha-helical peptide family, characterized by its amphipathic nature—hydrophobic and hydrophilic regions that enable membrane penetration. Studies highlight its efficacy against Gram-negative bacteria like E. coli and Pseudomonas aeruginosa, pathogens frequently associated with hospital-acquired infections. This specificity aligns with current trends in precision antimicrobial therapy, where targeted action minimizes microbiome disruption.

Beyond infection control, Cecropin P1 shows potential in wound healing applications. Its ability to modulate immune responses and promote tissue regeneration has sparked interest in chronic wound management, particularly for diabetic ulcers. This dual functionality—antimicrobial and pro-healing—resonates with the holistic approach dominating modern biomedical research.

The pharmaceutical industry faces challenges in delivering peptide-based therapeutics like Cecropin P1 due to stability and bioavailability issues. Innovative drug delivery systems, including nanoparticle encapsulation and peptide engineering, are being explored to enhance its clinical applicability. These advancements address frequent queries about "peptide drug stability" and "oral bioavailability of AMPs"—common concerns among researchers and developers.

Environmental applications of Cecropin P1 are also gaining traction. Its potential as a natural food preservative offers a chemical-free alternative to synthetic additives, aligning with the clean-label movement in food technology. Studies demonstrate effectiveness against foodborne pathogens like Listeria and Salmonella, addressing consumer demand for safer, minimally processed foods.

From a research perspective, Cecropin P1 serves as a template for peptide engineering. Scientists are creating analogs with improved properties through amino acid substitution and hybrid peptide design. These modifications aim to enhance potency, reduce toxicity, and overcome limitations—topics frequently searched in peptide drug discovery forums.

The safety profile of Cecropin P1 remains a critical research area. While generally showing low cytotoxicity to mammalian cells, comprehensive toxicological studies are ongoing to evaluate its therapeutic index. This scrutiny reflects the pharmaceutical industry's emphasis on translational research and regulatory compliance—key considerations for bringing peptide therapeutics to market.

In the context of personalized medicine, Cecropin P1 derivatives may offer tailored solutions for patients with specific infection profiles. The integration of computational biology and AI-driven peptide design accelerates this potential, addressing the growing interest in next-generation antimicrobials.

As research progresses, Cecropin P1 continues to inspire innovations across multiple disciplines—from antimicrobial coatings for medical devices to veterinary medicine applications. Its versatility underscores the importance of natural peptides in addressing contemporary health challenges while minimizing ecological impact—a principle central to sustainable biomedicine.